LMD-009

• Molecular Formula: C29H33N3O3
• Molecular Weight: 471.6 g/mol
• InChI: InChI=1S/C29H33N3O3/c1-34-26-12-5-6-13-27(26)35-25-11-7-10-24(20-25)21-31-18-15-29(16-19-31)28(33)30-22-32(29)17-14-23-8-3-2-4-9-23/h2-13,20H,14-19,21-22H2,1H3,(H,30,33)
• InChIKey: MRXASGVUQJVWMP-UHFFFAOYSA-N

Immuno-oncology and GPCR research requires chemically defined tool compounds without off-target chemokine activity. LMD-009 solves this: a synthetic nonpeptide CCR8 agonist with demonstrated selectivity across 20 human chemokine receptors. - Potency: EC50 11-87 nM; Ki 66 nM; full agonist matching CCL1 - Structural data: Cryo-EM structure (2.96 Å) with CCR8-Gi - Quality: >99% purity; reproducible pharmacology Available from BenchChem with validated specifications. Ideal for Treg biology, structure-based design, and biased signaling studies.

LMD-009 Selective Nonpeptide CCR8 Agonist

LMD-009 (CAS 950195-51-4) is a synthetic nonpeptide agonist of the human CC chemokine receptor 8 (CCR8), a class A G-protein-coupled receptor (GPCR) implicated in cancer immunotherapy and autoimmune disease . Its full chemical name is 8-[3-(2-methoxyphenoxy)benzyl]-1-phenethyl-1,3,8-triaza-spiro[4.5]decan-4-one, and it possesses a centrally located positively charged amine characteristic of many chemokine receptor ligands . Unlike proteinaceous CCR8 ligands such as the endogenous chemokine CCL1 (I-309), LMD-009 offers a chemically defined, reproducible small-molecule tool with well-characterized pharmacology and a solved cryo-EM structure in complex with CCR8–Gi at 2.96 Å resolution .

CCR8 pathway activation studies — nonpeptide agonist tool for human chemokine receptor 8

GPCR structural biology — cryo-EM resolved binding mode (2.96 Å) supports structure-guided design

Single-receptor selectivity profiling — validated against 20 human chemokine receptors

• [1] Jensen PC, Nygaard R, Thiele S, Elder A, Zhu G, Kolbeck R, Ghosh S, Schwartz TW, Rosenkilde MM. Molecular interaction of a potent nonpeptide agonist with the chemokine receptor CCR8. Mol Pharmacol. 2007 Aug;72(2):327-40. doi: 10.1124/mol.106.035543. PMID: 17652183. View Source
• [2] Jiang S, Lin X, Wu L, Wang L, Wu Y, Xu Z, Xu F. Unveiling the structural mechanisms of nonpeptide ligand recognition and activation in human chemokine receptor CCR8. Sci Adv. 2024 Feb 2;10(5):eadj7500. doi: 10.1126/sciadv.adj7500. PMID: 38306437. View Source
• [3] RCSB PDB. 8KFX: Gi bound CCR8 complex with nonpeptide agonist LMD-009. Deposited: 2023-08-16. doi: 10.2210/pdb8KFX/pdb. View Source

LMD-009: Why It Cannot Be Substituted

CCR8 agonists exhibit profound functional divergence despite targeting the same orthosteric pocket, making generic substitution scientifically unsound. LMD-009 and the earlier nonpeptide agonist ZK 756326 differ by approximately 20-fold in potency on human CCR8 , engage distinct hydrogen-bond networks involving different tyrosine residues (Y1724.64 versus Y1143.33) , and respond divergently to key point mutations — LMD-009 uniquely displays a 19-fold gain-of-function upon Phe254Ala substitution, a property absent in four close structural analogs (LMD-584, LMD-902, LMD-268, LMD-174) . Furthermore, LMD-009's selectivity was empirically validated against a panel of 20 human chemokine receptors, whereas many alternative CCR8 ligands lack comprehensive off-target profiling . These quantitative differences in potency, binding mode, mutational pharmacology, and selectivity mean that experimental outcomes cannot be extrapolated from one CCR8 agonist to another without risking misinterpretation of target engagement and pathway activation.

! Potency context differs significantly from ZK 756326 and other nonpeptide agonists; concentration–response relationships may not transfer.

! Binding mode divergence (Y1724.64 vs. Y1143.33 hydrogen-bond networks) means mutational pharmacology and biased signaling readouts are ligand-specific.

! Selectivity profiles are not interchangeable — dual CCR1/CCR8 agonists (e.g., LMD-559) introduce off-target contributions absent with LMD-009.

• [1] Jensen PC, Nygaard R, Thiele S, Elder A, Zhu G, Kolbeck R, Ghosh S, Schwartz TW, Rosenkilde MM. Molecular interaction of a potent nonpeptide agonist with the chemokine receptor CCR8. Mol Pharmacol. 2007 Aug;72(2):327-40. doi: 10.1124/mol.106.035543. PMID: 17652183. View Source
• [2] Jiang S, Lin X, Wu L, Wang L, Wu Y, Xu Z, Xu F. Unveiling the structural mechanisms of nonpeptide ligand recognition and activation in human chemokine receptor CCR8. Sci Adv. 2024 Feb 2;10(5):eadj7500. doi: 10.1126/sciadv.adj7500. PMID: 38306437. View Source

LMD-009 Head-to-Head Comparison Evidence

Enhanced Potency on Human CCR8 vs. ZK 756326

LMD-009 activates human CCR8 with approximately 20-fold higher potency than ZK 756326, the first-reported nonpeptide CCR8 agonist . Across multiple functional readouts — chemotaxis, inositol phosphate accumulation, and calcium mobilization — LMD-009 exhibits EC50 values ranging from 11 to 87 nM in COS-7 and CHO cells expressing human CCR8 , whereas ZK 756326 demonstrates an EC50 of 254 nM for extracellular acidification and an IC50 of 1,800 nM for inhibition of 125I-CCL1 binding in comparable cellular systems . A direct cross-study potency comparison by the LMD-009 discoverers confirmed an approximately 20-fold advantage for LMD-009 on human CCR8 .

Enhanced Potency vs. ZK 756326

Head-to-head

~20-fold higher potency on human CCR8

Assay potency context supports concentration-range selection for CCR8 cellular models.

EC50 11–87 nM (LMD-009) vs 254 nM (ZK 756326); IP accumulation, Ca2+ release, chemotaxis.

Evidence Dimension	Functional agonist potency on human CCR8
Target Compound Data	LMD-009: EC50 = 11–87 nM (chemotaxis, IP accumulation, Ca2+ release); EC50 = 740 nM (Ca2+ release, murine CCR8); EC50 = 580 nM (chemotaxis, murine CCR8)
Comparator Or Baseline	ZK 756326: EC50 = 254 nM (extracellular acidification, human CCR8); EC50 ≈ 2,600 nM (murine CCR8); IC50 = 1,800 nM (125I-CCL1 binding inhibition)
Quantified Difference	Approximately 20-fold higher potency on human CCR8 for LMD-009 versus ZK 756326; 8.5–15-fold lower potency for LMD-009 on murine versus human CCR8
Conditions	Transiently transfected COS-7 cells (human CCR8, IP accumulation); CHO cells (Ca2+ release); L1.2 cells (chemotaxis); HEK293 cells (extracellular acidification for ZK 756326)

Why This Matters

A 20-fold potency difference directly impacts the working concentration range, assay sensitivity, and the ability to detect partial or nuanced pharmacological effects in CCR8-dependent cellular models.

• [1] Jensen PC, Nygaard R, Thiele S, Elder A, Zhu G, Kolbeck R, Ghosh S, Schwartz TW, Rosenkilde MM. Molecular interaction of a potent nonpeptide agonist with the chemokine receptor CCR8. Mol Pharmacol. 2007 Aug;72(2):327-40. doi: 10.1124/mol.106.035543. PMID: 17652183. View Source
• [2] Haskell CA, Horuk R, Liang M, Rosser M, Dunning L, Islam I, Hall L, German J, Gearhart J, Noggle B, Fraser C, Haskill S, Starnes H, Sathe G, Ribeiro S. Identification and characterization of a potent, selective nonpeptide agonist of the CC chemokine receptor CCR8. Mol Pharmacol. 2006 Jan;69(1):309-16. doi: 10.1124/mol.105.014779. PMID: 16221874. View Source

Unique Phe254Ala Gain-of-Function

In a systematic alanine-scanning mutagenesis study encompassing 29 mutations across 25 amino acids in the CCR8 binding pocket, LMD-009 displayed a 19-fold gain-of-function upon substitution of PheVI:16 (Phe254) with alanine, whereas this gain-of-function was entirely absent in four close structural analogs — LMD-584, LMD-902, LMD-268, and LMD-174 . All five compounds shared a common dependency on the anchor-point residue GluVII:06 (Glu286), with each showing a nearly 1,000-fold decrease in potency upon its alanine substitution . This demonstrates that while the five compounds share a core pharmacophore, LMD-009 engages a distinct conformational landscape within the CCR8 orthosteric pocket that the analogs cannot access, yielding a unique gain-of-function response to the Phe254Ala perturbation.

Unique Phe254Ala Gain-of-Function

Head-to-head

19-fold gain-of-function; absent in 4 analogs

Distinct mutational pharmacology enables conformational probing studies.

Phe254Ala mutation; LMD-584/902/268/174 show no gain-of-function.

Evidence Dimension	Fold-change in agonist potency upon Phe254Ala mutation of CCR8
Target Compound Data	LMD-009: 19-fold gain-of-function (increased potency) for Phe254Ala
Comparator Or Baseline	LMD-584, LMD-902, LMD-268, LMD-174: no gain-of-function observed for Phe254Ala; all five compounds: ~1,000-fold loss-of-function for Glu286Ala
Quantified Difference	19-fold gain-of-function unique to LMD-009; 0-fold for all four analogs; ~1,000-fold decrease shared across all five compounds for Glu286Ala
Conditions	COS-7 cells transiently expressing wild-type or mutant human CCR8; inositol phosphate accumulation assay; 29 mutations targeting 25 amino acids in the major and minor ligand-binding pockets

Why This Matters

This unique mutational fingerprint provides definitive evidence that LMD-009 possesses a binding mode and conformational effect on CCR8 that is mechanistically distinct from its closest analogs, enabling experimental designs that probe a different pharmacological subspace.

• [1] Jensen PC, Nygaard R, Thiele S, Elder A, Zhu G, Kolbeck R, Ghosh S, Schwartz TW, Rosenkilde MM. Molecular interaction of a potent nonpeptide agonist with the chemokine receptor CCR8. Mol Pharmacol. 2007 Aug;72(2):327-40. doi: 10.1124/mol.106.035543. PMID: 17652183. View Source

CCR8-Exclusive Agonism

LMD-009 was screened against all 20 identified human chemokine receptors and was found to selectively stimulate only CCR8, with no detectable agonist activity at any other receptor including CCR1–7, CXCR1–5, CX3CR1, and XCR1 . This comprehensive selectivity profiling contrasts with the broader or less thoroughly characterized selectivity of some alternative CCR8 ligands. For instance, the dual CCR1/CCR8 agonist LMD-559 activates both receptors with nanomolar potencies , rendering it unsuitable for studies requiring clean CCR8-specific pharmacological manipulation. LMD-009's single-target profile across the entire human chemokinome makes it the preferred tool compound when receptor-level mechanistic attribution is critical.

CCR8-Exclusive Agonism

Class-level

Selective activation of CCR8 only out of 20 human chemokine receptors

Single-receptor profile supports unambiguous target attribution in complex cellular models.

IP accumulation screen; no agonist activity at CCR1–7, CXCR1–5, CX3CR1, XCR1 up to 10 µM.

Evidence Dimension	Receptor selectivity across the human chemokine receptor family
Target Compound Data	LMD-009: activates CCR8 only; no agonist activity at 19 other human chemokine receptors (CCR1–7, CXCR1–5, CX3CR1, XCR1)
Comparator Or Baseline	LMD-559 (dual CCR1/CCR8 agonist): activates both CCR8 and CCR1 with nanomolar potency; ZK 756326: reported inactive at CCR3, CXCR3, CXCR4, CCR5 but not tested against all 20 receptors
Quantified Difference	LMD-009: 1 out of 20 receptors activated; LMD-559: 2 out of 20; ZK 756326: at least 4 receptors tested negative, remainder unknown
Conditions	Inositol phosphate accumulation assay in COS-7 cells transiently expressing individual human chemokine receptors; LMD-009 tested at concentrations up to 10 μM

Why This Matters

For experiments requiring unambiguous attribution of cellular responses to CCR8 activation — such as target validation studies or phenotypic screening — LMD-009's demonstrated single-receptor selectivity eliminates confounding contributions from other chemokine receptors.

• [1] Jensen PC, Nygaard R, Thiele S, Elder A, Zhu G, Kolbeck R, Ghosh S, Schwartz TW, Rosenkilde MM. Molecular interaction of a potent nonpeptide agonist with the chemokine receptor CCR8. Mol Pharmacol. 2007 Aug;72(2):327-40. doi: 10.1124/mol.106.035543. PMID: 17652183. View Source
• [2] Jensen PC, Thiele S, Steen A, Elder A, Kolbeck R, Ghosh S, Frimurer TM, Rosenkilde MM. Dual activation of CCR1 and CCR8 by LMD-559: receptor selectivity profile of tetrazol-containing piperidine-based chemokine receptor agonists. Mol Pharmacol. 2012; PMC3415653. View Source

Distinct Y1724.64 Hydrogen-Bond Network

Cryo-EM structures of CCR8–Gi complexes with LMD-009 (2.96 Å) and ZK 756326 (3.06 Å) reveal that, despite binding to a similar orthosteric pocket location, the two agonists establish distinct hydrogen-bond networks with different tyrosine residues . LMD-009 forms hydrogen bonds with E2867.39 and Y1724.64, whereas ZK 756326 pairs with E2867.39 and Y1143.33 . The functional consequence of this divergence was demonstrated by mutagenesis: the Y1724.64A mutation selectively reduced LMD-009 potency (EC50 shift), while the Y1143.33A mutation more severely impacted ZK 756326 . Critically, the Y1143.33A/Y1724.64A double mutation impaired LMD-009 activity but completely abolished ZK 756326-induced CCR8 activation, confirming that the two agonists rely on non-redundant receptor interaction motifs .

Distinct Y1724.64 H-Bond Network

Head-to-head

LMD-009: H-bond with Y1724.64
ZK 756326: H-bond with Y1143.33

Divergent binding modes support structure-guided selectivity experiments.

Double mutant Y1143.33A/Y1724.64A abolishes ZK 756326 activity, LMD-009 retains residual signal.

Evidence Dimension	Hydrogen-bond interaction residues and functional impact of point mutations on agonist activity
Target Compound Data	LMD-009: H-bonds with E2867.39 and Y1724.64; Y1724.64A reduces LMD-009 potency; Y1143.33A/Y1724.64A double mutant impairs but does not abolish LMD-009 activity
Comparator Or Baseline	ZK 756326: H-bonds with E2867.39 and Y1143.33; Y1143.33A reduces ZK 756326 Emax; Y1143.33A/Y1724.64A double mutant completely abolishes ZK 756326 activation effect
Quantified Difference	LMD-009 retains residual activity on Y1143.33A/Y1724.64A double mutant; ZK 756326 activity completely abolished on the same double mutant
Conditions	Cryo-EM structures at 2.96 Å (LMD-009) and 3.06 Å (ZK 756326) resolution; Ca2+ flux assays in HEK293T cells co-transfected with Gα15/16 and wild-type or mutant CCR8

Why This Matters

The structurally resolved divergence in hydrogen-bond networks provides a rational basis for selecting LMD-009 over ZK 756326 in experiments where Y1724.64-mediated signaling or resistance to Y1143.33-mediated desensitization is of interest, and enables structure-guided optimization campaigns.

• [1] Jiang S, Lin X, Wu L, Wang L, Wu Y, Xu Z, Xu F. Unveiling the structural mechanisms of nonpeptide ligand recognition and activation in human chemokine receptor CCR8. Sci Adv. 2024 Feb 2;10(5):eadj7500. doi: 10.1126/sciadv.adj7500. PMID: 38306437. View Source

Full Agonist Activity at CCL1 Binding Site

LMD-009 competes with 125I-labeled CCL1 (I-309), the endogenous CCR8 agonist, for binding to human CCR8 with an affinity (Ki) of 66 nM . In functional assays, LMD-009 elicits maximal responses — including chemotaxis, inositol phosphate accumulation, and calcium release — with efficacies comparable to those of CCL1 itself, indicating that LMD-009 acts as a full agonist at the orthosteric site . This contrasts with certain modified chemokine ligands, such as the N-terminal extension variant of CCL1 (CCL1+1aa), which behaves as a partial agonist , and with ZK 756326, which inhibits 125I-CCL1 binding with a substantially weaker IC50 of 1,800 nM . By matching CCL1's efficacy while providing a 27-fold tighter orthosteric binding interaction than ZK 756326, LMD-009 serves as a chemically tractable surrogate for the endogenous ligand in binding and functional studies.

Full Agonist at CCL1 Binding Site

Cross-study

Ki 66 nM (27-fold tighter than ZK 756326); efficacy matches endogenous CCL1

Chemically tractable surrogate for CCL1 in binding and functional assays.

Full agonism in chemotaxis, IP accumulation, Ca2+ release; CCL1+1aa variant is partial agonist.

Evidence Dimension	Orthosteric binding affinity and functional agonist efficacy relative to endogenous CCL1
Target Compound Data	LMD-009: Ki = 66 nM (125I-CCL1 competition binding); efficacy similar to CCL1 for chemotaxis, IP accumulation, and Ca2+ release
Comparator Or Baseline	CCL1 (endogenous agonist): full agonist efficacy (reference); ZK 756326: IC50 = 1,800 nM for 125I-CCL1 binding inhibition; CCL1+1aa variant: partial agonist
Quantified Difference	LMD-009 binds with 66 nM affinity vs. 1,800 nM for ZK 756326 (27-fold tighter); LMD-009 matches CCL1 efficacy vs. partial agonism of CCL1+1aa
Conditions	Competition binding: 125I-CCL1 on COS-7 cells expressing human CCR8; functional assays: IP accumulation in COS-7, Ca2+ release in CHO cells, chemotaxis in L1.2 cells

Why This Matters

LMD-009's combination of high orthosteric affinity and full agonist efficacy matching the endogenous ligand makes it the preferred small-molecule tool for CCR8 binding and activation studies where protein ligand variability, cost, or stability is prohibitive.

• [1] Jensen PC, Nygaard R, Thiele S, Elder A, Zhu G, Kolbeck R, Ghosh S, Schwartz TW, Rosenkilde MM. Molecular interaction of a potent nonpeptide agonist with the chemokine receptor CCR8. Mol Pharmacol. 2007 Aug;72(2):327-40. doi: 10.1124/mol.106.035543. PMID: 17652183. View Source
• [2] Fox JM, Najarro P, Smith GL, Struyf S, Proost P, Pease JE. Structure/function relationships of CCR8 agonists and antagonists: amino-terminal extension of CCL1 by a single amino acid generates a partial agonist. J Biol Chem. 2006 Dec 1;281(48):36652-61. doi: 10.1074/jbc.M605584200. PMID: 17023422. View Source
• [3] Haskell CA, Horuk R, Liang M, Rosser M, Dunning L, Islam I, Hall L, German J, Gearhart J, Noggle B, Fraser C, Haskill S, Starnes H, Sathe G, Ribeiro S. Identification and characterization of a potent, selective nonpeptide agonist of the CC chemokine receptor CCR8. Mol Pharmacol. 2006 Jan;69(1):309-16. doi: 10.1124/mol.105.014779. PMID: 16221874. View Source

Independent Validation of CCR8 Interaction Residues

An independent cryo-EM study of the apo CCR8–Gi complex (2.58 Å resolution) combined with site-directed mutagenesis confirmed that three CCR8 residues — Y1133.32, Y1724.64, and E2867.39 — are critical for LMD-009-induced calcium mobilization, with alanine substitution of each residue causing a dramatically decreased ability to mediate the calcium response . This independent replication of key LMD-009 interaction residues corroborates the original Jensen et al. (2007) mutagenesis mapping and the Jiang et al. (2024) structural findings . The convergence of three independent investigations — original pharmacology, cryo-EM structural biology, and independent biochemical validation — on the same residue set provides an unusually high level of confidence in the molecular definition of LMD-009's binding mode, a feature not available for most CCR8 tool compounds including ZK 756326, whose interaction map has been examined in fewer independent studies.

Independent Interaction-Residue Validation

Supporting

Three independent studies confirm Y1133.32, Y1724.64, E2867.39 as critical for LMD-009 activity

Multi-study validated binding mode reduces single-system artifact risk.

Corroborated by Jensen 2007, Jiang 2024 cryo-EM, and Peng 2024 mutagenesis.

Evidence Dimension	Independent replication of key CCR8 interaction residues for LMD-009
Target Compound Data	LMD-009: Y1133.32A, Y1724.64A, and E2867.39A each dramatically decrease CCR8-mediated calcium mobilization (Peng et al. 2024); corroborates Jensen et al. 2007 (29 mutations) and Jiang et al. 2024 (cryo-EM + functional)
Comparator Or Baseline	ZK 756326: fewer independent mutagenesis datasets available; interaction map primarily from Jiang et al. 2024 and original Haskell et al. 2006 characterization
Quantified Difference	Three independent studies confirm LMD-009 interaction residues versus one primary structural study plus one pharmacological study for ZK 756326
Conditions	Peng et al. 2024: Ca2+ flux assay in HEK293T cells with mutant CCR8 constructs; Jiang et al. 2024: cryo-EM + Ca2+ flux; Jensen et al. 2007: IP accumulation in COS-7 cells with 29 CCR8 mutants

Why This Matters

For researchers procuring a CCR8 agonist to support structure-based drug design or to serve as a reference ligand in novel assay development, the multi-study validation of LMD-009's binding mode reduces the risk of relying on artifacts from a single experimental system.

• [1] Peng Q, Jiang H, Cheng X, Wang N, Zhou S, Zhang Y, Yang T, Chen Y, Zhang W, Lv S, Nan W, Wang J, Fan GH, Li J, Zhang J. Cryo-EM Structure and Biochemical Analysis of the Human Chemokine Receptor CCR8. Biochemistry. 2024. doi: 10.1021/acs.biochem.4c00273. PMID: 38985857. View Source
• [2] Jensen PC, Nygaard R, Thiele S, Elder A, Zhu G, Kolbeck R, Ghosh S, Schwartz TW, Rosenkilde MM. Molecular interaction of a potent nonpeptide agonist with the chemokine receptor CCR8. Mol Pharmacol. 2007 Aug;72(2):327-40. doi: 10.1124/mol.106.035543. PMID: 17652183. View Source

LMD-009 Application Scenarios

CCR8 Target Validation in Cancer Immunotherapy

In immuno-oncology programs evaluating CCR8 as a therapeutic target on tumor-infiltrating regulatory T cells (Tregs), LMD-009's demonstrated selectivity for CCR8 alone among all 20 human chemokine receptors ensures that any observed modulation of Treg migration, suppression, or cytokine secretion can be unambiguously attributed to CCR8 activation. This is particularly critical when profiling compounds in complex immune cell co-cultures where multiple chemokine receptors are co-expressed. Unlike the dual CCR1/CCR8 agonist LMD-559 , LMD-009 eliminates the confound of CCR1-mediated effects, enabling cleaner target validation data packages suitable for go/no-go decisions in drug discovery pipelines.

Structure-Based Design with CCR8 Cryo-EM Structure

Drug discovery teams pursuing structure-based design of CCR8-targeted therapeutics can use LMD-009 as the reference agonist ligand in molecular docking and pharmacophore modeling, supported by its solved cryo-EM structure at 2.96 Å resolution in complex with CCR8 and Gi protein . The defined hydrogen-bond interactions with Y1724.64 and E2867.39, validated by three independent mutagenesis studies , provide a structurally precise template for virtual screening campaigns. The unique gain-of-function phenotype upon Phe254Ala mutation that is exclusive to LMD-009 among its analogs further offers a distinctive conformational probe for molecular dynamics simulations exploring CCR8 activation states.

Benchmarking Novel CCR8 Ligands

For medicinal chemistry programs synthesizing and profiling new CCR8 agonists or antagonists, LMD-009 serves as an ideal reference standard due to its quantitatively defined pharmacological profile: EC50 of 11–87 nM across three functional assays, Ki of 66 nM for orthosteric binding, and full agonist efficacy matching endogenous CCL1 . The availability of LMD-009 at >99% purity from multiple commercial vendors enables reproducible cross-study comparisons. Its well-characterized species selectivity — approximately 8.5–15-fold lower potency on murine versus human CCR8 — also provides a built-in control for studies bridging rodent models to human target validation.

Conformational Probing of CCR8 via Mutagenesis

Academic and industry laboratories investigating the conformational dynamics of CCR8 activation can exploit LMD-009's unique mutational pharmacology to probe receptor states inaccessible to other agonists. The 19-fold gain-of-function upon Phe254Ala mutation — absent in four structural analogs — demonstrates that LMD-009 stabilizes a distinct active receptor conformation. Combined with the cryo-EM observation that LMD-009 retains residual activity on the Y1143.33A/Y1724.64A double mutant, whereas ZK 756326 is completely inactivated , LMD-009 provides an experimental tool to dissect the relative contributions of Y1143.33- versus Y1724.64-mediated activation pathways, enabling biased signaling studies relevant to the development of pathway-selective CCR8 therapeutics.

Application

Selection Property

Validation Focus

CCR8 target engagement studies

Single-receptor selectivity profile

Attribution of Treg responses to CCR8 without CCR1 interference

GPCR structure-guided design

Cryo-EM resolved binding mode (2.96 Å)

Hydrogen-bond network with Y1724.64 and E2867.39 as docking constraints

CCR8 ligand reference standard

Quantified pharmacology across multiple functional assays

Cross-study reproducibility and species-selectivity benchmarking

CCR8 conformational probing

Unique mutational pharmacology (Phe254Ala gain-of-function)

Biased signaling dissection and Y1143.33/Y1724.64 pathway analysis

• [1] Jensen PC, Nygaard R, Thiele S, Elder A, Zhu G, Kolbeck R, Ghosh S, Schwartz TW, Rosenkilde MM. Molecular interaction of a potent nonpeptide agonist with the chemokine receptor CCR8. Mol Pharmacol. 2007 Aug;72(2):327-40. doi: 10.1124/mol.106.035543. PMID: 17652183. View Source
• [2] Jiang S, Lin X, Wu L, Wang L, Wu Y, Xu Z, Xu F. Unveiling the structural mechanisms of nonpeptide ligand recognition and activation in human chemokine receptor CCR8. Sci Adv. 2024 Feb 2;10(5):eadj7500. doi: 10.1126/sciadv.adj7500. PMID: 38306437. View Source
• [3] Peng Q, Jiang H, Cheng X, Wang N, Zhou S, Zhang Y, Yang T, Chen Y, Zhang W, Lv S, Nan W, Wang J, Fan GH, Li J, Zhang J. Cryo-EM Structure and Biochemical Analysis of the Human Chemokine Receptor CCR8. Biochemistry. 2024. doi: 10.1021/acs.biochem.4c00273. PMID: 38985857. View Source